Cas no 15904-87-7 (methyl 3-(ethylsulfanyl)prop-2-enoate)

• Product Name: methyl 3-(ethylsulfanyl)prop-2-enoate
• CAS No: 15904-87-7
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 4607189
• PubChem ID: 13040652
• Update Time: 2025-06-09

methyl 3-(ethylsulfanyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(ethylsulfanyl)prop-2-enoate

• Inchi： 1S/C6H10O2S/c1-3-9-5-4-6(7)8-2/h4-5H,3H2,1-2H3/b5-4+
• InChI Key： HPXPBKCQLFPGCE-SNAWJCMRSA-N
• SMILES： C(OC)(=O)/C=C/SCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters

Additional information on methyl 3-(ethylsulfanyl)prop-2-enoate

Methyl 3-(Ethylsulfanyl)prop-2-enoate (CAS No. 15904-87-7): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-(ethylsulfanyl)prop-2-enoate (CAS No. 15904-87-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methyl 3-(ethylthio)acrylate, is characterized by its unique chemical structure, which includes a methyl ester group, a double bond, and an ethylthio substituent. These structural features contribute to its diverse range of applications and biological activities.

The chemical formula of methyl 3-(ethylsulfanyl)prop-2-enoate is C₇H₁₂O₂S, and it has a molecular weight of approximately 164.23 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for various synthetic and analytical applications.

In the realm of organic synthesis, methyl 3-(ethylsulfanyl)prop-2-enoate serves as a valuable building block for the preparation of more complex molecules. Its reactivity is primarily centered around the double bond and the ethylthio group. For instance, the double bond can undergo various reactions such as hydrogenation, halogenation, and addition reactions with nucleophiles. The ethylthio group can participate in substitution reactions, making this compound a useful intermediate in the synthesis of pharmaceuticals and agrochemicals.

Recent research has highlighted the potential biological activities of methyl 3-(ethylsulfanyl)prop-2-enoate. Studies have shown that compounds containing thioether functionalities can exhibit antioxidant properties due to their ability to scavenge free radicals. This characteristic makes them promising candidates for the development of new therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, methyl 3-(ethylsulfanyl)prop-2-enoate has been investigated for its potential as a flavor and fragrance compound. The unique combination of its ester and thioether functionalities contributes to its distinct aroma profile. This has led to its use in the food and cosmetic industries to enhance the sensory attributes of various products.

The safety profile of methyl 3-(ethylsulfanyl)prop-2-enoate is an important consideration for its industrial applications. While it is generally considered safe when used appropriately, proper handling and storage practices are essential to minimize any potential risks. It is recommended to store the compound in a cool, dry place away from incompatible materials and to use appropriate personal protective equipment during handling.

In conclusion, methyl 3-(ethylsulfanyl)prop-2-enoate (CAS No. 15904-87-7) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and the food and cosmetic industries. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and insights into the biological activities of this compound will emerge.